Cas no 61300-41-2 (2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro-)
61300-41-2 structure
Product Name:2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro-
CAS No:61300-41-2
MF:C30H29F2N3O
MW:485.567574262619
CID:485169
Update Time:2024-01-30
2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro-
- 2H-Benzimidazol-2-one, 1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro-
-
- Inchi: 1S/C30H29F2N3O/c31-23-9-5-21(6-10-23)30(22-7-11-24(32)12-8-22)17-13-25(14-18-30)34-19-15-26(16-20-34)35-28-4-2-1-3-27(28)33-29(35)36/h1-12,15,25H,13-14,16-20H2,(H,33,36)
- InChI Key: JHJSJBZDFGILGF-UHFFFAOYSA-N
- SMILES: C1(=O)N(C2=CCN(C3CCC(C4=CC=C(F)C=C4)(C4=CC=C(F)C=C4)CC3)CC2)C2=CC=CC=C2N1
Computed Properties
- Exact Mass: 485.22807
Experimental Properties
- Density: 1.278±0.06 g/cm3(Predicted)
- PSA: 35.58
- pka: 11.98±0.30(Predicted)
2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro- Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
61300-41-2 (2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro-) Related Products
- 2147-83-3(1,3-Dihydro-1-(1,2,3,6-tetrahydro-4-pyridinyl)-2H-benzimidazol-2-one)
- 100460-87-5(2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-)
- 548-73-2(Droperidol)
- 2062-78-4(Pimozide)
- 100700-38-7(1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl-)
- 100447-45-8(2H-Benzimidazol-2-one,1,3-dihydro-1-[1,2,3,6-tetrahydro-1-[3-(phenylthio)propyl]-4-pyridinyl]-)
- 100447-43-6(2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)-)
- 16148-06-4(1,3-Dihydro-1-1-(phenylmethyl)-4-piperidinyl-2H-benzimidazol-2-one)
- 133066-70-3(2H-Benzimidazol-2-one,1-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-3-(methyl-11C)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk